Cas no 893787-27-4 (4'-{(3-fluorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline)

• Product Name: 4'-{(3-fluorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline
• CAS No: 893787-27-4
• MF: C₂₀H₂₁FN₂S
• MW: 340.457546949387
• CID: 5439174
• Update Time: 2025-10-29

4'-{(3-fluorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[(3-fluorophenyl)methylsulfanyl]spiro[1H-quinazoline-2,1'-cyclohexane]
• 4'-{(3-fluorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline

• Inchi： 1S/C20H21FN2S/c21-16-8-6-7-15(13-16)14-24-19-17-9-2-3-10-18(17)22-20(23-19)11-4-1-5-12-20/h2-3,6-10,13,22H,1,4-5,11-12,14H2
• InChI Key： ICMCNJIPGHMSPL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(SCC2=CC=CC(F)=C2)=NC21CCCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4'-{(3-fluorophenyl)methylsulfanyl}-1'H-spirocyclohexane-1,2'-quinazoline

Introduction to 4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline (CAS No. 893787-27-4)

4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline, identified by its Chemical Abstracts Service (CAS) number 893787-27-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic quinazoline class, a scaffold that has been extensively explored for its potential biological activities. The presence of a fluorophenyl moiety and a methylsulfanyl substituent at the 4' position of the spirocyclohexane ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The spirocyclohexane core in this molecule contributes to its rigid conformation, which can be advantageous in binding to biological targets with high specificity. Spirocyclic compounds are known for their stability and reduced susceptibility to metabolic degradation, attributes that are highly desirable in drug development. The quinazoline portion of the molecule is another key pharmacophore, widely recognized for its role in various bioactive agents, including anticancer, antimicrobial, and anti-inflammatory drugs. The combination of these structural elements suggests that 4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline may exhibit multiple therapeutic potentials.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have indicated that the fluorophenyl group can modulate electronic properties, enhancing binding interactions with enzymes and receptors. Additionally, the methylsulfanyl substituent may contribute to hydrophobic interactions, further stabilizing the compound's binding affinity. These insights have guided synthetic modifications aimed at optimizing bioactivity.

In vitro studies have begun to uncover the pharmacological profile of 4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline. Initial experiments suggest that it demonstrates moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases. The spirocyclic core appears to interfere with critical signaling pathways by competing with natural substrates or inhibiting key enzymes involved in cell proliferation. Furthermore, preliminary data indicate potential antimicrobial properties, although further research is needed to fully characterize these effects.

The synthesis of this compound presents both challenges and opportunities. The spirocyclic structure requires precise stereocontrol during formation, often necessitating multi-step synthetic routes involving advanced catalytic methods. However, recent developments in transition-metal-catalyzed reactions have made it possible to construct such complex scaffolds more efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl and methylsulfanyl groups with high regioselectivity. These advances have not only streamlined the synthesis but also allowed for rapid exploration of structural analogs.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. Their presence can significantly influence metabolic stability, binding affinity, and pharmacokinetic properties. In 4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline, the fluorine atom is part of an aromatic ring that interacts electronically with adjacent functional groups. This interaction can enhance the compound's solubility and bioavailability while reducing susceptibility to enzymatic degradation. Such characteristics are particularly valuable in designing drugs with prolonged half-lives and improved therapeutic efficacy.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline. Predictive models trained on large datasets of bioactive compounds have helped prioritize molecules based on their predicted interactions with disease-related targets. These computational tools not only save time but also provide insights into potential mechanisms of action, guiding experimental validation efforts.

The quinazoline scaffold itself has been a subject of intense investigation due to its versatility and biological relevance. Derivatives of quinazoline have shown efficacy in treating a range of disorders, from cancer to neurodegenerative diseases. The spirocyclic modification seen in 4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline introduces additional layers of complexity that may enhance its therapeutic profile compared to linear quinazolines. This has spurred interest among medicinal chemists who are exploring novel derivatives as potential lead compounds.

In conclusion,4'-(3-fluorophenyl)methylsulfanyl)-1'H-spirocyclohexane-1,2'-quinazoline (CAS No. 893787-27-4) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of pharmacophores—spanning a spirocyclic core,fluorophenyl, and methylsulfanyl group—makes it a compelling candidate for further exploration in drug discovery programs targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology,this compound holds promise as a precursor for next-generation therapeutics designed to address unmet medical needs.